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Compound of Interest

Compound Name: Lithium sulfate

Cat. No.: B083545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of lithium
sulfate monohydrate (Li₂SO₄·H₂O), a compound of interest in various scientific and industrial

applications, including pharmaceuticals and energy storage. This document details the

material's behavior upon heating, including dehydration, phase transitions, and decomposition,

supported by quantitative data, detailed experimental protocols, and visual representations of

the thermal processes.

Thermal Behavior Overview
Lithium sulfate monohydrate is a crystalline solid that exhibits distinct thermal events upon

heating. The primary processes include the loss of its water of hydration to form anhydrous

lithium sulfate (β-Li₂SO₄), followed by a solid-state phase transition of the anhydrous form to a

high-temperature polymorph (α-Li₂SO₄) at elevated temperatures. Further heating leads to the

melting and eventual decomposition of the compound.

Quantitative Thermal Properties
The key thermal properties of lithium sulfate monohydrate and its anhydrous form are

summarized in the tables below. These values are critical for understanding the material's

stability and predicting its behavior under various thermal processing conditions.

Table 1: Dehydration and Decomposition Properties
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Property Value Conditions/Notes

Dehydration Temperature ~130 - 140 °C

The exact temperature can

vary with heating rate and

atmosphere.[1][2][3]

Enthalpy of Solution

(Li₂SO₄·H₂O)
-17899 ± 152 J·mol⁻¹

At 298.15 K, extrapolated to

infinite dilution.[4]

Enthalpy of Solution (Li₂SO₄) -30502 ± 170 J·mol⁻¹
At 298.15 K, extrapolated to

infinite dilution.[4]

Melting Point (Anhydrous

Li₂SO₄)
859 °C [2]

Boiling Point (Anhydrous

Li₂SO₄)
1377 °C [2]

Table 2: Phase Transition Properties of Anhydrous
Lithium Sulfate

Property Value Conditions/Notes

β to α Phase Transition

Temperature
575 - 578 °C [1][2][5][6]

Enthalpy of Phase Transition 252 J·g⁻¹
For the solid-solid phase

transition.[5]

Crystal Structure (β-phase) Monoclinic [2][6]

Crystal Structure (α-phase) Face-centered cubic [2][6]

Table 3: Thermophysical Properties
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Property Value Temperature Form

Molar Heat Capacity

(Cp)
151.1 J·mol⁻¹·K⁻¹ 298.15 K Monohydrate[3]

Specific Heat

Capacity
1.07 J·g⁻¹·K⁻¹ Not specified Anhydrous[2]

Thermal Conductivity
Decreases up to 640

K, then increases
300 - 900 K Anhydrous[7]

Coefficient of Linear

Thermal Expansion

(α-phase)

4.6 x 10⁻⁵ K⁻¹ Above 575 °C Anhydrous[8]

Coefficient of Linear

Thermal Expansion

(β-phase)

0.9 x 10⁻⁵ K⁻¹ to 3.4 x

10⁻⁵ K⁻¹
Room temp. to 575 °C Anhydrous[8]

Experimental Protocols
The characterization of the thermal properties of lithium sulfate monohydrate is primarily

conducted using thermogravimetric analysis (TGA), differential scanning calorimetry (DSC),

and X-ray diffraction (XRD). The following sections provide detailed methodologies for these

key experiments.

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature and mass loss associated with the dehydration of

lithium sulfate monohydrate.

Methodology:

Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to

the manufacturer's specifications.

Sample Preparation: Accurately weigh 5-10 mg of finely ground lithium sulfate
monohydrate into a clean, tared TGA crucible (e.g., alumina or platinum).
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Experimental Setup:

Place the crucible in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g.,

20-50 mL/min) to provide a controlled atmosphere and remove evolved water vapor.

Thermal Program:

Equilibrate the sample at a starting temperature (e.g., 30 °C).

Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature above the

dehydration event (e.g., 200 °C).

Data Analysis:

Plot the mass change (%) as a function of temperature.

Determine the onset and peak temperatures of the dehydration step from the derivative of

the TGA curve (DTG).

Calculate the percentage of mass loss and compare it to the theoretical mass percentage

of water in Li₂SO₄·H₂O.

Differential Scanning Calorimetry (DSC)
Objective: To determine the temperature and enthalpy changes associated with dehydration

and phase transitions.

Methodology:

Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using

certified reference materials (e.g., indium).

Sample Preparation:

Accurately weigh 3-7 mg of finely ground lithium sulfate monohydrate into a clean, tared

DSC pan (e.g., aluminum).
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Hermetically seal the pan to ensure that the evolved water vapor does not escape, or use

a pinhole lid to allow for controlled release.

Experimental Setup:

Place the sample pan and an empty, sealed reference pan in the DSC cell.

Purge the cell with an inert gas at a constant flow rate.

Thermal Program:

Equilibrate the sample at a starting temperature (e.g., 30 °C).

Heat the sample at a constant rate (e.g., 10 °C/min) to a temperature that encompasses

all expected thermal events (e.g., 600 °C to observe both dehydration and the β to α

phase transition of the anhydrous form).

Data Analysis:

Plot the heat flow as a function of temperature.

Identify endothermic peaks corresponding to dehydration and phase transitions.

Determine the onset and peak temperatures for each thermal event.

Integrate the area under the peaks to determine the enthalpy change (ΔH) for each

transition.

High-Temperature X-ray Diffraction (HT-XRD)
Objective: To identify the crystallographic phases of lithium sulfate as a function of

temperature and to monitor the structural changes during dehydration and phase transitions.

Methodology:

Instrument Alignment: Align the high-temperature XRD instrument according to the

manufacturer's instructions.
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Sample Preparation: Prepare a flat, smooth sample of finely ground lithium sulfate
monohydrate on a high-temperature-resistant sample holder (e.g., platinum-rhodium alloy).

Experimental Setup:

Mount the sample holder in the high-temperature chamber.

Evacuate the chamber or purge with an inert gas.

Data Collection Program:

Collect an initial XRD pattern at room temperature.

Heat the sample to a series of desired temperatures, allowing for thermal equilibration at

each step.

Collect an XRD pattern at each temperature setpoint. The temperature steps should be

chosen to bracket the expected transition temperatures.

Data Analysis:

Analyze the XRD patterns at each temperature to identify the crystalline phases present

by comparing the diffraction peaks to standard diffraction patterns (e.g., from the ICDD

database).

Track the changes in the crystal structure as a function of temperature to observe the

transition from Li₂SO₄·H₂O to β-Li₂SO₄ and subsequently to α-Li₂SO₄.

Visualization of Thermal Pathway
The following diagram illustrates the thermal transformation pathway of lithium sulfate
monohydrate upon heating.

Li₂SO₄·H₂O
(Monoclinic)

β-Li₂SO₄

(Anhydrous, Monoclinic)

~130-140 °C
(Dehydration) α-Li₂SO₄

(Anhydrous, Cubic)

~575 °C
(Phase Transition)

Click to download full resolution via product page
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Thermal decomposition pathway of lithium sulfate monohydrate.

Conclusion
This technical guide has provided a detailed examination of the thermal properties of lithium
sulfate monohydrate. The quantitative data presented in the tables, along with the

comprehensive experimental protocols, offer a valuable resource for researchers and

professionals working with this material. The visualization of the thermal pathway provides a

clear and concise summary of the material's behavior under thermal stress. A thorough

understanding of these properties is essential for the effective application and processing of

lithium sulfate monohydrate in various fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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